Cas no 172834-23-0 (N-Boc-N-cyclopentyl-amino-acetic Acid)

N-Boc-N-cyclopentyl-amino-acetic Acid Properties

Names and Identifiers

• Glycine,N-cyclopentyl-N-[(1,1-dimethylethoxy)carbonyl]-
• 2-[cyclopentyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• N-BOC-N-cyclopentylaminoacetic Acid
• N-BOC-N-CYCLOPENTYL-AMINO-ACETIC ACID
• N-Boc-N-cyclopentylglycine
• AM83668
• F80158
• SCHEMBL992260
• AKOS010043893
• EN300-49677
• FS-5735
• 172834-23-0
• MFCD08689647
• CS-0434039
• 2-((tert-Butoxycarbonyl)(cyclopentyl)amino)acetic acid
• 2-{[(tert-butoxy)carbonyl](cyclopentyl)amino}acetic acid
• 2-((tert-Butoxycarbonyl)(cyclopentyl)amino)aceticacid
• DTXSID40442147
• N-(tert-butoxycarbonyl)-N-cyclopentylglycine
• [(TERT-BUTOXYCARBONYL)(CYCLOPENTYL)AMINO]ACETIC ACID
• N-Boc-N-cyclopentyl-amino-acetic acid
• 2-(Tert-butoxycarbonyl(cyclopentyl)amino)acetic acid
• N-boc-N-cyclopentyl-amino-aceticacid
• DB-214231
• 2-[cyclopentyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic Acid
• +Expand

• MDL： MFCD08689647
• InChIKey： LMAPTDDADPIENX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H21NO4/c1-12(2,3)17-11(16)13(8-10(14)15)9-6-4-5-7-9/h9H,4-8H2,1-3H3,(H,14,15)
• SMILES： CC(C)(C)OC(=O)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 243.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 243.14705815g/mol
• Heavy Atom Count: 17
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 2.25070
• PSA: 66.84000

N-Boc-N-cyclopentyl-amino-acetic Acid Security Information

N-Boc-N-cyclopentyl-amino-acetic Acid Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%